Cas no 19043-95-9 ((24xi)-24-ethyl-5alpha-cholest-3beta-ol)

(24xi)-24-ethyl-5alpha-cholest-3beta-ol structure

19043-95-9 structure

Product Name:(24xi)-24-ethyl-5alpha-cholest-3beta-ol

CAS No:19043-95-9

Molecular Formula:C₂₉H₅₂O

Molecular Weight:416.723

CID:2082566

(24xi)-24-ethyl-5alpha-cholest-3beta-ol Properties

Names and Identifiers

- (24xi)-24-ethyl-5alpha-cholest-3beta-ol
- 24-Aethyl-3beta-cholestan
- 24alpha-ethyl-5alpha-cholestan-3beta-ol
- 24-ethyl-5alpha-cholestan-3beta-ol
- 24-ethylcholestan-3beta-ol
- 24-ethylcholestan-3-ol
- 24-ethylcholestanol
- 24xi-ethyl-5alpha-cholestan-3beta-ol
- 24xi-ethylcholestan-3beta-ol
- 5alpha-Stigmast-3beta-ol
- 5alpha-stigmastan-3beta-ol
- beta-phytosterol
- beta-sitostanol
- beta-Sitosterol
- beta-Stigmasterin
- Dihydro-beta-sitosterol
- Dihydrositosterol
- ethyl-24 cholestane ol-3 beta
- fucostanol
- sitostanol
- Stigmastanol
- stigmasterol
- +Expand
- InChIKey： LGJMUZUPVCAVPU-UHFFFAOYSA-N
- Inchi： InChI=1S/C29H52O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h19-27,30H,7-18H2,1-6H3
- SMILES： CCC(CCC(C)C1CCC2C3CCC4CC(O)CCC4(C)C3CCC12C)C(C)C

(24xi)-24-ethyl-5alpha-cholest-3beta-ol Related Literature

1. Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†

Yasuharu Yoshimi,Tatsuya Itou,Minoru Hatanaka Chem. Commun., 2007, 5244-5246
2. Investigating perceptions of the structure and development of scientific knowledge in the context of a transformed organic chemistry lecture course

Chem. Educ. Res. Pract., 2020,21, 570-581
3. Recent trends in transition metal dichalcogenide based supercapacitor electrodes

Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
4. Engineering coordination architecture by hydrothermal synthesis; preparation, X-ray crystal structure and magnetic behaviour of the coordination solid [Mn3{C6H3(CO2)3-1,3,5}2]

Chem. Commun., 1996, 823-824
5. Silver(i) metal–organic framework-embedded polylactic acid electrospun fibrous membranes for efficient inhibition of bacteria†

Siqi Zhang,Xiao Ma,Hailong Yu,Jianhui Liu,Lihua Zhang,Guangyao Wang,Junwei Ye,Guiling Ning Dalton Trans., 2022,51, 6673-6681
6. A fluorescence on–off sensor for Cu2+ and its resultant complex as an off–on sensor for Cr3+ in aqueous media†

Yunling Gao,Jieming Shu,Cong Zhang,Xiang Zhang,Haiyan Chen,Kejian Yao RSC Adv., 2015,5, 74629-74637
7. Building block ligands for new molecular conductors: homobimetallic tetrathiafulvalene tetrathiolates and metal diselenolenes and ditellurolenes

J. Mater. Chem., 1995,5, 1581-1587
8. Equipment news

Anal. Proc., 1992,29, 483-488
9. Determination of ascorbic acid in pharmaceuticals using direct ultraviolet spectrophotometry

Analyst, 1987,112, 1023-1025
10. Synthesis of a vanadium analog of siliceous FER

J. Mater. Chem., 1999,9, 2459-2462

Related Categories

Natural Products and Extracts Plant Extracts Plant based Thomandersia laurifolia

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